Cas no 30384-53-3 (Methyl 2-Nitrobenzenesulfonate)

• Product Name: Methyl 2-Nitrobenzenesulfonate
• CAS No: 30384-53-3
• MF: C₇H₇NO₅S
• MW: 217.199180841446
• CID: 310328
• PubChem ID: 169151
• Update Time: 2025-04-19

Methyl 2-Nitrobenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-nitro-, methyl ester
• methyl 2-nitrobenzenesulfonate
• Benzenesulfonic acid, 2-nitro-, methyl ester
• starbld0019589
• 2-nitrobenzenesulfonic acid methyl ester
• methyl o-nitrobenzenesulfonate
• 30384-53-3
• Methyl 2-nitrobenzenesulfonate #
• 2-nitrobenzene sulfonic acid methyl ester
• methyl 2-nitrobenzene-1-sulfonate
• SCHEMBL1317710
• AKOS003619058
• DTXSID90184469
• Methyl 2-Nitrobenzenesulfonate

• Inchi： 1S/C7H7NO5S/c1-13-14(11,12)7-5-3-2-4-6(7)8(9)10/h2-5H,1H3
• InChI Key： BRRWEJXLJPHMBE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(=O)(=O)OC

Computed Properties

• Exact Mass: 217.00451
• Monoisotopic Mass: 217.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.453
• Boiling Point: 365°Cat760mmHg
• Flash Point: 174.6°C
• Refractive Index: 1.555
• PSA: 86.51